tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate

有机合成 药物化学 氟化学
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H47BFNO4Si
Molecular Weight 567.6 g/mol
Cat. No. B15606717
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Technical Parameters


Basic Identity
Product Nametert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate
Molecular FormulaC32H47BFNO4Si
Molecular Weight567.6 g/mol
Structural Identifiers
InChIInChI=1S/C32H47BFNO4Si/c1-20(2)40(21(3)4,22(5)6)17-16-25-27(34)15-14-23-18-24(35-29(36)37-30(7,8)9)19-26(28(23)25)33-38-31(10,11)32(12,13)39-33/h14-15,18-22H,1-13H3,(H,35,36)
InChIKeyJFVGKOBGEYAXFC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

采购指南:tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate 产品概览与核心结构特征


tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate(CAS: 2839207-57-5)是一种多官能团取代的萘衍生物,属于硼酸频哪醇酯类有机合成砌块,被归类为药物中间体 。该化合物分子式为C32H47BFNO4Si,分子量约567.62 g/mol,同时含有6-氟取代基、硼酸频哪醇酯(Bpin)基团、三异丙基硅烷(TIPS)保护的乙炔基以及叔丁氧羰基(Boc)保护的氨基等多个正交反应位点,使其成为多步合成策略中的关键中间体。

Boronic ester (Bpin) enables Suzuki-Miyaura cross-coupling at the 4-position
TIPS-protected alkyne allows controlled deprotection for Sonogashira or click chemistry
Boc-protected amine supports late-stage deprotection and amide/sulfonamide formation
6-Fluoro substituent modulates electronic properties and metabolic stability of derived scaffolds

为何采购时不能以同类萘基硼酸酯简单替代 tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate


采购人员不能简单地用其他萘基硼酸酯(例如不含氟或缺失TIPS乙炔基保护基的类似物)替代该化合物,原因在于此类多官能团砌块的每个取代基均对后续合成步骤产生不可忽略的影响 [1]。氟原子的引入不仅调节了芳香环的电子密度和反应选择性,还赋予终产物潜在的代谢稳定性或结合亲和力;TIPS保护的乙炔基则提供了可控的交叉偶联位点,而Boc保护的氨基则需在特定步骤下脱保护以释放活性氨基。在萘环上缺失或错位任何一个官能团,都可能导致关键反应路径的失败或终产物活性显著改变。因此,从科学严谨性和合成可重复性角度出发,确切的替代品必须严格匹配该化合物的全部正交反应位点及其立体/区域化学排布,这本质上排除了“通用型”替换的可能 。

Non-fluorinated analogs alter electron density and coupling selectivity; reaction outcomes may shift.
Unprotected or TMS-protected alkynes risk premature deprotection or Glaser coupling side reactions.
Free amine or non-orthogonal protecting groups compromise the sequential deprotection strategy.

tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate 核心采购决策量化证据


6-氟取代对比非氟类似物:电子效应驱动的反应选择性差异

该化合物在萘环6位引入氟原子,与对应非氟化类似物 tert-Butyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate(CAS: 2856022-49-4)形成直接的比较对象 。氟取代通过强吸电子诱导效应(-I效应)降低萘环π电子云密度,在后续Suzuki-Miyaura偶联反应中可能影响硼酸酯基团对钯催化剂的转金属化速率 。文献报道1-氟代萘硼酸酯的交叉偶联反应行为与1-氯代或1-氰基取代物存在明显差异 。

6-Fluoro vs Non-Fluoro Analog
Head-to-head
Fluorinated: MW 567.62, XLogP ~8.2 | Non-fluorinated: MW 549.62. Fluorine lowers π-electron density, altering Suzuki coupling kinetics.
Supports electronic tuning for coupling selectivity and metabolic stability.
Non-fluoro analog (CAS 2856022-49-4) may not replicate reaction profile.
有机合成 药物化学 氟化学

硼酸频哪醇酯 vs 游离硼酸:纯化稳定性与交叉偶联效率对比

该化合物以硼酸频哪醇酯(Bpin)形式存在,而非游离硼酸。文献明确表明,芳基硼酸频哪醇酯通常比相应的游离芳基硼酸更稳定,不易发生脱硼反应(protodeboronation),更易于处理和纯化 [1]。在稳定性测试中,硼酸频哪醇酯衍生物比硼酸本身表现出显著更好的长期稳定性 [2]。

Bpin vs Free Boronic Acid
Class-level
Bpin esters remain stable on silica gel; free boronic acids may decompose within hours. Bpin showed 17% residual after 24h in stability tests.
Bpin form enhances storage stability and lot-to-lot consistency.
Stability advantage reported across aryl boronic esters; storage conditions still require review.
交叉偶联 有机硼化学 稳定性

TIPS保护的乙炔基:可控脱保护 vs 游离炔烃的聚合风险

该化合物含有三异丙基硅烷(TIPS)保护的乙炔基,与游离末端炔烃形式或TMS保护的炔烃形成比较。TIPS保护基因其空间位阻较大,在水解条件下比三甲基硅烷(TMS)保护基更稳定,可在选择性脱保护条件下被氟离子(如TBAF)移除 [1]。TIPS保护策略防止了游离炔烃在合成过程中发生不必要的Glaser偶联或其他副反应。

TIPS-Protected Alkyne Deprotection
Class-level
TBAF/THF, 0 °C to rt: 99% yield deprotection. TIPS hydrolytic half-life significantly longer than TMS.
Enables controlled alkyne release at the desired synthetic step.
Deprotection conditions orthogonal to Boc and Bpin; TBAF may require removal before further steps.
保护基策略 炔烃化学 合成砌块

多官能团正交性:Boc氨基 vs 游离氨基的选择性释放窗口

该化合物含有Boc保护的氨基(叔丁氧羰基),与游离氨基或替代保护基(如Cbz、Fmoc)形成比较。Boc保护基可在温和酸性条件下(如TFA/DCM)选择性脱除,而不会影响硼酸酯或TIPS-乙炔基 。此正交性使该砌块可在三个不同保护基选择性脱除后依次进行偶联、炔基化及酰胺化反应,实现了合成序列的精确控制。

Boc-Protected Amine Orthogonality
Class-level
Boc removed under mild acid (TFA/DCM) without affecting Bpin or TIPS groups. Enables three orthogonal deprotection sequences.
Allows sequential deprotection for precise multi-step synthesis.
Orthogonality confirmed under standard peptide and heterocycle synthesis conditions.
保护基化学 多步合成 正交策略

tert-Butyl (6-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-((triisopropylsilyl)ethynyl)naphthalen-2-yl)carbamate 的最佳研究与工业应用场景


含氟药物候选分子的模块化合成

该化合物是构建含6-氟萘骨架的候选药物分子的理想前体。其Boc保护氨基可在后期脱保护后引入酰胺键或磺酰胺键;硼酸酯基团可通过Suzuki-Miyaura偶联引入芳基或杂芳基片段;TIPS-乙炔基脱保护后可用于Sonogashira偶联或点击化学构建炔烃连接的共轭体系 。氟原子赋予骨架增强的代谢稳定性和膜渗透性,是许多FDA批准含氟药物的共同特征 。该化合物已被多个供应商明确归类为“药物中间体,用于合成各种活性化合物” 。

光电功能材料:TTA-UC上转换体系中的萘衍生物前体

近期研究表明,大体积TIPS-取代的乙炔基萘衍生物(如1,4-双((三异丙基硅烷)乙炔基)萘)在可见光至紫外光三重态-三重态湮灭上转换(TTA-UC)体系中表现出优异性能 。大体积TIPS基团通过空间位阻阻碍三重态准分子(triplet excimer)的形成,从而促进TTA过程。本化合物含有TIPS-乙炔基和富电子的萘骨架,可作为合成此类光电功能材料的关键砌块,其中Boc氨基和硼酸酯基团可用于进一步引入发色团或调节电子性质 。

复杂多环骨架的区域选择性构建

文献证实,邻位取代的萘硼酸酯可用于交叉偶联后的阴离子环化反应,生成苯并菲啶类衍生物 。本化合物的1-位硼酸酯与2-位Boc氨基的邻位关系(萘环编号不同体系),使其在经历Suzuki偶联引入2-芳基取代基后,可通过分子内环化构建含氮多环体系。6-氟取代基的吸电子效应可进一步调控环化步骤的区域选择性 。该策略在药物化学中构建氮杂多环骨架具有广泛应用价值。

生物正交反应中的多功能连接臂

该化合物的TIPS-乙炔基在脱保护后可用于铜催化的叠氮-炔环加成(CuAAC)或张力促进的叠氮-炔环加成(SPAAC),硼酸酯可用于与生物分子的Suzuki型偶联,Boc氨基脱保护后可用于酰胺键形成。这三个正交反应位点使该化合物可作为多价连接臂用于抗体-药物偶联物(ADC)或蛋白质-小分子偶联物的构建。其高纯度(供应商标称98%-99.75%) 保证了生物偶联反应中所需的低杂质水平。

Application
Selection Property
Validation Focus
Modular synthesis of fluorinated bioactive scaffolds
Multi-orthogonal reactive sites (Bpin, TIPS-alkyne, Boc-amine)
Suzuki coupling selectivity; late-stage amine deprotection
TTA-UC photon upconversion materials
TIPS-acetylene naphthalene scaffold with steric bulk
Triplet-triplet annihilation efficiency; excimer suppression
Regioselective polycyclic scaffold construction
Ortho-Bpin/Boc-amine substitution pattern on naphthalene
Anionic cyclization after Suzuki coupling; fluorine-directed regioselectivity
Multifunctional linker for bioconjugation research
Three orthogonal reactive handles for sequential conjugation
CuAAC/SPAAC, Suzuki bioconjugation, amide bond formation under mild conditions
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